Cas no 1025089-21-7 (4-Cyanophenol 2,3,5,6-d4)

• Product Name: 4-Cyanophenol 2,3,5,6-d4
• CAS No: 1025089-21-7
• MF: C₇H₅NO
• MW: 123.145348310471
• CID: 1065796
• Update Time: 2023-11-22

4-Cyanophenol 2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenol-2,3,5,6-d4
• 4-Cyanophenol--d4
• 2,3,5,6-Tetradeuterio-4-hydroxybenzonitrile
• 4-Cyanophenol 2,3,5,6-d4

• Inchi： 1S/C7H5NO/c8-5-6-1-3-7(9)4-2-6/h1-4,9H/i1D,2D,3D,4D
• InChI Key： CVNOWLNNPYYEOH-RHQRLBAQSA-N
• SMILES： OC1C([2H])=C([2H])C(C#N)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 123.062220767 g/mol
• Monoisotopic Mass: 123.062220767 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 123.14
• XLogP3: 1.6
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles